Ethyl diethoxyacetate

Specification

• CAS No.: 6065-82-3
• Molecular Formula: C8H16O4
• Molecular Weight: 176.21 g/mol
• IUPAC Name: ethyl 2,2-diethoxyacetate
• Standard InChI: InChI=1S/C8H16O4/c1-4-10-7(9)8(11-5-2)12-6-3/h8H,4-6H2,1-3H3
• Standard InChI Key: XCLBIKIQSCTANZ-UHFFFAOYSA-N
• SMILES: CCOC(C(=O)OCC)OCC
• Canonical SMILES: CCOC(C(=O)OCC)OCC
• Boiling Point: 199.0 °C

Introduction

Ethyl diethoxyacetate, also known as acetic acid, diethoxy-, ethyl ester, is a chemical compound with the molecular formula C₈H₁₆O₄ and a molecular weight of 176.21 g/mol. It is a colorless to almost colorless liquid, commonly used in various chemical syntheses due to its unique properties as an ester and ether.

Synthesis and Applications

Ethyl diethoxyacetate can be synthesized from dichloroacetic acid through a process involving sodium ethoxide followed by esterification of the intermediate diethoxyacetic acid. This compound is useful in organic synthesis due to its ability to participate in various reactions, such as decarboxylative Michael additions, which are facilitated by photoredox catalysts.

Safety and Handling

Ethyl diethoxyacetate requires careful handling due to its combustible nature and potential for irritation. It is recommended to store it in a cool, dark place under an inert atmosphere to prevent degradation. Protective equipment such as eyeshields and barrier creams should be used when handling the compound.

Environmental and Toxicological Considerations

While specific environmental toxicity data for ethyl diethoxyacetate is limited, it is classified as a combustible liquid and should be handled with caution to avoid environmental contamination. The compound does not have reported endocrine-disrupting properties.